Cas no 2137862-08-7 (3-({[(benzyloxy)carbonyl]amino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-({[(benzyloxy)carbonyl]amino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2137862-08-7
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 6050332
• PubChem ID: 165476097
• Update Time: 2025-10-24

3-({[(benzyloxy)carbonyl]amino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(benzyloxy)carbonyl]amino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-841390
• 2137862-08-7

• Inchi： 1S/C14H15N3O4/c1-17-12(13(18)19)7-11(16-17)8-15-14(20)21-9-10-5-3-2-4-6-10/h2-7H,8-9H2,1H3,(H,15,20)(H,18,19)
• InChI Key： VVZWZTQUOODGHR-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C(=O)O)N(C)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.10625597g/mol
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-({[(benzyloxy)carbonyl]amino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-({[(benzyloxy)carbonyl]amino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2137862-08-7)

3-({[(benzyloxy)carbonyl]amino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2137862-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name Cbz-protected pyrazole derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a pyrazole carboxylic acid moiety, makes it a versatile building block in medicinal chemistry.

The growing interest in heterocyclic compounds like 3-({[(benzyloxy)carbonyl]amino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid is driven by their potential applications in drug discovery. Researchers are particularly focused on its role in designing enzyme inhibitors and receptor modulators, which are critical for treating diseases such as cancer, inflammation, and metabolic disorders. The compound's CAS No. 2137862-08-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern research.

One of the most discussed topics in the context of pyrazole derivatives is their structure-activity relationship (SAR). The Cbz-protected pyrazole carboxylic acid scaffold allows for precise modifications, enabling scientists to optimize pharmacological properties. This aligns with the current trend of rational drug design, where computational tools and AI-driven approaches are used to predict molecular interactions. Searches for terms like "pyrazole carboxylic acid synthesis" and "Cbz-protected amino acids" highlight the compound's importance in synthetic chemistry.

From a technical perspective, 3-({[(benzyloxy)carbonyl]amino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid exhibits notable stability under standard laboratory conditions, making it suitable for multi-step synthetic routes. Its carboxylic acid group provides a handle for further functionalization, such as amide bond formation or esterification. This flexibility is crucial for developing peptide mimetics and small-molecule probes, which are hot topics in chemical biology.

Another area of interest is the compound's potential in green chemistry. Researchers are exploring eco-friendly synthesis methods for CAS No. 2137862-08-7, such as catalytic reactions and solvent-free techniques. This aligns with the global push for sustainable pharmaceutical manufacturing, a subject frequently queried in scientific forums and search engines.

In summary, 3-({[(benzyloxy)carbonyl]amino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2137862-08-7) is a multifaceted compound with broad applications in drug development and chemical research. Its Cbz-protected pyrazole core and carboxylic acid functionality make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative heterocycles grows, this compound is poised to remain a focal point in cutting-edge research.